Cas no 1804426-95-6 (Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804426-95-6
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4880453
• Update Time: 2025-06-08

Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7BrF2N2O2/c1-17-10(16)7-2-5(4-14)6(3-11)8(15-7)9(12)13/h2,9H,3H2,1H3
• InChI Key： FVMMYTXYOLULJL-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)C=C(C(=O)OC)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate

Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804426-95-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate, identified by its CAS number 1804426-95-6, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core adorned with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and difluoromethyl substituents endows it with unique reactivity, enabling diverse chemical transformations that are pivotal in drug discovery and development.

The bromomethyl group on the pyridine ring is particularly noteworthy for its electrophilic nature, which facilitates nucleophilic substitution reactions. This reactivity is harnessed in the construction of more complex molecular architectures, including the formation of carbon-carbon bonds essential for drug scaffolds. In contrast, the difluoromethyl group introduces electronic and steric effects that can modulate the pharmacokinetic properties of derived compounds. Its incorporation has been shown to enhance metabolic stability and binding affinity in target proteins, making it a favored moiety in medicinal chemistry.

In recent years, there has been a surge in research focusing on fluorinated compounds due to their pronounced biological activity and improved pharmacological profiles. The use of difluoromethyl groups has been extensively studied for their ability to enhance lipophilicity and reduce susceptibility to enzymatic degradation. Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate exemplifies how such functionalized pyridines can serve as building blocks for innovative therapeutic agents.

The cyano group at the 4-position of the pyridine ring further contributes to the compound's versatility. Cyano groups are known to participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are instrumental in constructing complex molecular frameworks. This feature makes Methyl 3-(bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate a valuable precursor for synthesizing a wide array of pharmacologically relevant compounds.

The carboxylate ester at the 6-position provides an additional handle for further functionalization. Ester groups can be hydrolyzed to carboxylic acids or converted into other functional moieties such as amides or acid chlorides, depending on the synthetic needs. This adaptability allows chemists to tailor the compound's properties for specific applications in drug development.

bromomethyl and difluoromethyl groups has enabled the creation of molecules that exhibit improved target engagement and reduced off-target effects. bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate using molecular modeling techniques. These methods allow researchers to predict the biological activity of potential derivatives before synthesizing them, significantly reducing time and resources spent on experimental trials. Such integrative strategies underscore the importance of interdisciplinary collaboration between organic chemists and computational scientists. bromomethyl)-4-cyano-2-(difluoromethyl)pyridine-6-carboxylate represents a cornerstone in modern pharmaceutical synthesis. Its unique combination of functional groups offers unparalleled flexibility for constructing diverse bioactive molecules. As research continues to uncover new therapeutic targets and challenges, this compound is poised to play an increasingly pivotal role in drug discovery and development efforts worldwide.